Ethyl [4-({2,4-dioxo-3-[2-oxo-2-(4-toluidino)ethyl]-1,3-thiazolidin-5-ylidene}methyl)-2-ethoxyphenoxy]acetate

• Molecular Formula: C25H26N2O7S
• Molecular Weight: 498.5 g/mol
• IUPAC Name: ethyl 2-[2-ethoxy-4-[(Z)-[3-[2-(4-methylanilino)-2-oxoethyl]-2,4-dioxo-1,3-thiazolidin-5-ylidene]methyl]phenoxy]acetate
• InChI: InChI=1S/C25H26N2O7S/c1-4-32-20-12-17(8-11-19(20)34-15-23(29)33-5-2)13-21-24(30)27(25(31)35-21)14-22(28)26-18-9-6-16(3)7-10-18/h6-13H,4-5,14-15H2,1-3H3,(H,26,28)/b21-13-
• InChI Key: AWOOFIDIHRGLIB-BKUYFWCQSA-N
• Isomeric SMILES: CCOC1=C(C=CC(=C1)/C=C\2/C(=O)N(C(=O)S2)CC(=O)NC3=CC=C(C=C3)C)OCC(=O)OCC
• SMILES: CCOC1=C(C=CC(=C1)C=C2C(=O)N(C(=O)S2)CC(=O)NC3=CC=C(C=C3)C)OCC(=O)OCC

Description

Ethyl [4-({2,4-dioxo-3-[2-oxo-2-(4-toluidino)ethyl]-1,3-thiazolidin-5-ylidene}methyl)-2-ethoxyphenoxy]acetate is a chemical compound that is commonly used in scientific research. It is also known as thioflavin T, and it is used to stain and detect amyloid fibrils in biological samples. Amyloid fibrils are protein aggregates that are associated with a variety of diseases, including Alzheimer's disease, Parkinson's disease, and type 2 diabetes.

Mechanism of Action

Ethyl [4-({2,4-dioxo-3-[2-oxo-2-(4-toluidino)ethyl]-1,3-thiazolidin-5-ylidene}methyl)-2-ethoxyphenoxy]acetate binds to amyloid fibrils through hydrophobic interactions and hydrogen bonding. This results in a fluorescent signal that can be detected using specialized equipment, such as a fluorescence microscope. The binding of thioflavin T to amyloid fibrils is specific and allows for the detection of very small quantities of amyloid fibrils in biological samples.
Biochemical and Physiological Effects:
Ethyl [4-({2,4-dioxo-3-[2-oxo-2-(4-toluidino)ethyl]-1,3-thiazolidin-5-ylidene}methyl)-2-ethoxyphenoxy]acetate does not have any direct biochemical or physiological effects on cells or tissues. It is a dye that is used to stain and detect amyloid fibrils in biological samples.

Advantages and Limitations for Lab Experiments

The use of Ethyl [4-({2,4-dioxo-3-[2-oxo-2-(4-toluidino)ethyl]-1,3-thiazolidin-5-ylidene}methyl)-2-ethoxyphenoxy]acetate in lab experiments has several advantages. It is a highly specific and sensitive dye that allows for the detection of very small quantities of amyloid fibrils in biological samples. It is also relatively easy to use and does not require specialized equipment. However, there are some limitations to its use. It can be toxic to cells at high concentrations, and it is not suitable for use in vivo. Additionally, it only detects amyloid fibrils and cannot be used to detect other types of protein aggregates.

Future Directions

There are several future directions for the use of Ethyl [4-({2,4-dioxo-3-[2-oxo-2-(4-toluidino)ethyl]-1,3-thiazolidin-5-ylidene}methyl)-2-ethoxyphenoxy]acetate in scientific research. One potential direction is the development of new dyes that can detect other types of protein aggregates. Another direction is the use of thioflavin T in the development of new treatments for amyloid-related diseases. Thioflavin T could be used to screen potential drug candidates for their ability to inhibit amyloid fibril formation. Additionally, thioflavin T could be used to monitor the effectiveness of treatments for amyloid-related diseases in clinical trials.

Synthesis Methods

Ethyl [4-({2,4-dioxo-3-[2-oxo-2-(4-toluidino)ethyl]-1,3-thiazolidin-5-ylidene}methyl)-2-ethoxyphenoxy]acetate is synthesized through a multi-step process that involves the reaction of various chemical compounds. The synthesis method is complex and requires specialized knowledge and equipment.

Scientific Research Applications

Ethyl [4-({2,4-dioxo-3-[2-oxo-2-(4-toluidino)ethyl]-1,3-thiazolidin-5-ylidene}methyl)-2-ethoxyphenoxy]acetate is commonly used in scientific research to detect and study amyloid fibrils. It is used to stain biological samples, such as tissue sections, and to visualize the presence of amyloid fibrils. This is important for understanding the mechanisms of amyloid-related diseases and for developing potential treatments.